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Compound of Interest

Compound Name: 3-Hepten-2-one

Cat. No.: B057668 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Hepten-2-one

Introduction
3-Hepten-2-one (C₇H₁₂O) is an unsaturated aliphatic ketone that is of significant interest in the

fields of flavor and fragrance chemistry, organic synthesis, and chemical ecology.[1] As an α,β-

unsaturated ketone, its chemical reactivity and physical properties are dictated by the presence

of both a carbonyl group and a carbon-carbon double bond within its seven-carbon chain.[1][2]

This compound exists as two geometric isomers, (E)-hept-3-en-2-one (trans) and (Z)-hept-3-

en-2-one (cis), with the (E) isomer being the more commonly referenced form.[3][4]

3-Hepten-2-one is a colorless oily liquid characterized by a powerful, grassy-green, and

pungent odor.[3][5][6] It is found naturally in various sources, including hop oil and roasted

filberts.[5] In industrial applications, it serves as a flavoring agent in dairy products, beverages,

and baked goods, and as a fragrance agent in fruity compositions.[6][7][8] Furthermore, it is a

valuable intermediate in the synthesis of other chemical compounds.[1][6] This guide provides

a comprehensive overview of its core physicochemical properties, experimental protocols for its

synthesis and analysis, and logical diagrams illustrating its chemical relationships and

experimental workflows.

Physicochemical Properties
The properties of 3-Hepten-2-one are summarized below. Data is provided for the general

compound and its specific stereoisomers where available.
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General Properties
Property Value Source

Molecular Formula C₇H₁₂O [3][6][9]

Molecular Weight 112.17 g/mol [3][9]

Appearance Colorless oily liquid [3][7][10]

Odor
Powerful, green, grassy,

pungent
[3][5][6]

Flash Point 49°C - 52.2°C [6][7][9]

Water Solubility
Slightly soluble (3087 mg/L @

25°C, est.)
[6][7][8][9]

Solvent Solubility Soluble in alcohol and oils [5][7]

LogP (o/w) 1.63 - 1.932 [10][11]

Vapor Pressure 2.7 mmHg @ 25°C [6][7]

CAS Number 1119-44-4 (unspecified isomer) [3][6][9]

Isomer-Specific Properties
The boiling point, density, and refractive index vary between the cis ((Z)) and trans ((E))

isomers.

Property
(Z)-3-Hepten-2-one
(cis)

(E)-3-Hepten-2-one
(trans)

Source

Boiling Point 34-39°C @ 1466 Pa 51-52°C @ 1466 Pa [7]

Density (d₄²⁰) 0.8840 g/cm³ 0.8496 g/cm³ [7]

Refractive Index

(nᴅ²⁰)
1.4325 1.4436 [7]

CAS Number 69668-88-8 5609-09-6 [3][4]
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Spectral Information
Comprehensive spectral data is available for the characterization of 3-Hepten-2-one.

Mass Spectrometry (MS): GC-MS data is well-documented, with major libraries like the NIST

Mass Spectrometry Data Center containing fragmentation patterns for the compound.[3][12]

Nuclear Magnetic Resonance (NMR): Both ¹H NMR and ¹³C NMR spectra have been

recorded and are available in spectral databases.[3][13]

Infrared Spectroscopy (IR): FTIR spectra, typically acquired using a neat capillary cell, are

available for identifying characteristic functional group vibrations.[3][14]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 3-Hepten-2-one are crucial for

research and development.

Synthesis of (E)-3-Hepten-2-one via Aldol Condensation
This protocol describes a common laboratory method for synthesizing the (E) isomer through a

base-catalyzed aldol condensation of butyraldehyde and acetone.[7][15]

Methodology:

Reaction Setup: A solution of sodium hydroxide (0.5 g) in water (10.0 mL) is prepared in a

flask suitable for stirring at controlled temperatures. A separate solution of acetone (10

mmol) in ethanol (15 mL) is also prepared.

Reactant Addition: The flask containing the NaOH solution is cooled to 0°C. Butyraldehyde

(10 mmol) is added gradually to the stirred NaOH solution, followed by the dropwise addition

of the acetone solution.

Reaction: The mixture is allowed to warm to room temperature and is stirred overnight to

ensure the reaction goes to completion.

Workup and Neutralization: After the stirring period, the reaction is quenched by adding a 1N

potassium bisulfate (KHSO₄) solution until the pH of the mixture is approximately 6.
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Extraction: The product is extracted from the aqueous layer using diethyl ether. This process

is typically repeated multiple times to ensure maximum recovery.

Drying and Concentration: The combined organic layers are dried over anhydrous sodium

sulfate (Na₂SO₄) to remove residual water. The solvent is then removed under reduced

pressure (e.g., using a rotary evaporator) to yield the crude product.

Purification: The crude solid is purified using flash column chromatography with a solvent

system of ethyl acetate and petroleum ether to isolate the pure (E)-3-Hepten-2-one.[15]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a standard technique for identifying and quantifying volatile compounds like 3-
Hepten-2-one in complex mixtures, such as food aromas or reaction products.[1][16]

Methodology:

Sample Preparation: The sample containing 3-Hepten-2-one is diluted in a suitable volatile

solvent (e.g., dichloromethane or hexane). If used as an external standard, a standard

mixture of known concentration is prepared.[5]

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet.

Gas Chromatography Separation: The separation is performed on a capillary column.

Common stationary phases include HP-5 or SE-30.[16][17] A typical temperature program is

as follows:

Initial Temperature: 50°C, hold for 2 minutes.

Temperature Ramp: Increase temperature at a rate of 4 K/min to 280°C.

Final Temperature: Hold at 280°C for 10 minutes.[16]

Carrier Gas: Helium or Hydrogen.[16][17]
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Mass Spectrometry Detection: As compounds elute from the GC column, they enter the

mass spectrometer. The instrument is typically operated in electron ionization (EI) mode. The

resulting mass spectrum, which shows the fragmentation pattern of the molecule, is

recorded.

Data Analysis: The retention time and the mass spectrum of the analyte are compared to

those of a known reference standard or to entries in a spectral library (e.g., NIST) for positive

identification.[3]

Visualizations
Diagrams created using Graphviz provide clear visual representations of key concepts and

workflows related to 3-Hepten-2-one.
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Chemical classification and isomeric forms of 3-Hepten-2-one.

Synthesis Workflow of (E)-3-Hepten-2-one
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Pure (E)-3-Hepten-2-one
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Workflow for the synthesis and purification of (E)-3-Hepten-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b057668#physicochemical-properties-of-3-hepten-2-
one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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